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Compound of Interest

Compound Name: FK-453

Cat. No.: B1672742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the

chemical compound FK-453 (CAS No. 121524-18-3). Adherence to these procedures is critical

for ensuring laboratory safety, regulatory compliance, and environmental protection.

Immediate Safety and Handling Precautions
Before handling FK-453, consult the Safety Data Sheet (SDS) provided by the supplier. While

some sources may classify this compound as non-hazardous, it is best practice to handle it as

a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.

Ventilation: Handle FK-453 in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or vapors.[1][2]

Spill Management: In the event of a spill, avoid direct contact. Absorb liquid spills with an

inert material such as sand or vermiculite.[1] Carefully sweep up solid spills, avoiding dust

generation. Place all contaminated materials into a sealed, labeled container for disposal.
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Property Value Reference

CAS Number 121524-18-3
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₂₃H₂₅N₃O₂ --INVALID-LINK--

Molecular Weight 375.46 g/mol --INVALID-LINK--

Storage

Store in a cool, well-ventilated

area. Keep container tightly

sealed.[1][3]

--INVALID-LINK--, --INVALID-

LINK--

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of FK-453 waste.

Step 1: Waste Characterization and Segregation

Treat all FK-453, including unused product, contaminated labware (e.g., pipette tips, vials),

and spill cleanup materials, as chemical waste.

Do not mix FK-453 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Segregate solid waste from liquid waste.

Step 2: Containerization and Labeling

Solid Waste:

Place solid FK-453 waste and contaminated materials in a designated, robust, and

sealable container.

For powdered waste, it is recommended to mix it with an inert absorbent material like sand

or vermiculite before placing it in the container to prevent dust formation.[1]

Liquid Waste:
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Collect liquid waste containing FK-453 in a compatible, leak-proof container. Ensure the

container is properly sealed.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "FK-
453," and the CAS number "121524-18-3."

Indicate the approximate quantity of waste.

Follow any additional labeling requirements mandated by your institution.

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area or

central waste storage facility.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.[1]

The container should be kept in secondary containment to prevent spills.

Step 4: Arrange for Professional Disposal

Do not dispose of FK-453 down the drain or in regular trash.

Contact your institution's EHS department or a certified hazardous waste disposal contractor

to arrange for the collection and proper disposal of the waste.[1]

Provide the waste contractor with a copy of the Safety Data Sheet and any other relevant

information.

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the general experimental workflow involving FK-453 and the

logical pathway for its proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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